![molecular formula C10H15N3O3 B2693350 2-(Isopentylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid CAS No. 100133-67-3](/img/structure/B2693350.png)
2-(Isopentylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
This involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves determining properties like solubility, melting point, boiling point, acidity or basicity, and reactivity with other substances .Scientific Research Applications
Synthesis and Reactions
The synthesis and reactions of Biginelli-compounds, derivatives of 2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid, have been extensively investigated. These compounds, including 2-(Isopentylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, are synthesized through various chemical reactions, offering a foundation for further chemical modifications and applications. For example, Kappe and Roschger (1989) explored the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, demonstrating the versatility of these compounds in producing a wide array of heterocyclic structures, which are significant in the development of new materials and pharmaceutical agents (Kappe & Roschger, 1989).
Crystal Structure Analysis
The crystal structure of related compounds, such as ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, has been analyzed to understand their molecular conformation and intermolecular interactions. This information is crucial for the design of molecules with desired physical and chemical properties. Mohideen et al. (2008) detailed the crystal packing stabilized by hydrogen bonds, providing insights into the stability and reactivity of these molecules, which is essential for their application in material science and drug design (Mohideen, Rasheeth, Huq, & Nizar, 2008).
Biological Activity
While excluding specific details on drug use and side effects, it's noteworthy that the structural framework of these compounds has been explored for potential biological activities. For instance, Chavan and Pai (2007) synthesized N-substituted-3-chloro-2-azetidinones derived from benzothiazole-6-carboxylic acid, demonstrating the methodological exploration of these compounds for antibacterial properties. This highlights the broader potential of 2-(Isopentylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives in contributing to new antimicrobial agents, although the focus here is on the chemical synthesis aspect rather than direct biological applications (Chavan & Pai, 2007).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(3-methylbutylamino)-6-oxo-1H-pyrimidine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3/c1-6(2)3-4-11-10-12-5-7(9(15)16)8(14)13-10/h5-6H,3-4H2,1-2H3,(H,15,16)(H2,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUVDWOGMSNWVGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC1=NC=C(C(=O)N1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Isopentylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.